Cas no 653588-56-8 (Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-)
653588-56-8 structure
Product Name:Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-
CAS No:653588-56-8
MF:C18H14O4S
MW:326.366364002228
CID:400088
PubChem ID:515142
Update Time:2025-04-19
Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]-
- 2-(4-naphthalen-1-ylphenyl)sulfonylacetic acid
- BDBM50137931
- (4-Naphthalen-1-yl-benzenesulfonyl)-acetic acid
- CHEMBL177214
- 653588-56-8
- DTXSID80333646
- 2-[4-(1-naphthyl)phenyl]sulfonylacetic acid
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- Inchi: 1S/C18H14O4S/c19-18(20)12-23(21,22)15-10-8-14(9-11-15)17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,19,20)
- InChI Key: TZCMDOXOJQDBBZ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)(C1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 326.06132
- Monoisotopic Mass: 326.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
Acetic acid, [[4-(1-naphthalenyl)phenyl]sulfonyl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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